Cas no 1540588-59-7 (4-(1-ethyl-1H-imidazol-2-yl)butanal)

• Product Name: 4-(1-ethyl-1H-imidazol-2-yl)butanal
• CAS No: 1540588-59-7
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 5998172
• PubChem ID: 79760929
• Update Time: 2025-05-26

4-(1-ethyl-1H-imidazol-2-yl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(1-ethyl-1H-imidazol-2-yl)butanal
• 1H-Imidazole-2-butanal, 1-ethyl-
• AKOS018318753
• CS-0350394
• EN300-1839760
• 1540588-59-7

• Inchi： 1S/C9H14N2O/c1-2-11-7-6-10-9(11)5-3-4-8-12/h6-8H,2-5H2,1H3
• InChI Key： GGULMRLUTQQWIF-UHFFFAOYSA-N
• SMILES： C(C1=NC=CN1CC)CCC=O

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Density: 1.03±0.1 g/cm3(Predicted)
• Boiling Point: 325.1±25.0 °C(Predicted)
• pka: 7.79±0.31(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 4-(1-ethyl-1H-imidazol-2-yl)butanal

Comprehensive Overview of 4-(1-ethyl-1H-imidazol-2-yl)butanal (CAS No. 1540588-59-7)

4-(1-ethyl-1H-imidazol-2-yl)butanal (CAS No. 1540588-59-7) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceuticals, agrochemicals, and material science. This compound features an imidazole ring substituted with an ethyl group and a butanal side chain, making it a versatile intermediate for synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in drug discovery, particularly in the development of novel small-molecule therapeutics and enzyme inhibitors.

The growing interest in 4-(1-ethyl-1H-imidazol-2-yl)butanal aligns with broader trends in the chemical and pharmaceutical industries, where there is a strong demand for high-purity intermediates and custom synthesis solutions. With the rise of AI-driven drug discovery and computational chemistry, compounds like this are being screened for their potential bioactivity and binding affinity to target proteins. Additionally, the compound's relevance to green chemistry initiatives has sparked discussions about sustainable synthesis routes and eco-friendly production methods.

One of the key advantages of 4-(1-ethyl-1H-imidazol-2-yl)butanal is its adaptability in multi-step organic synthesis. Its imidazole core is a privileged scaffold in medicinal chemistry, often found in molecules with antimicrobial, anti-inflammatory, or anticancer properties. The butanal side chain further enhances its reactivity, enabling derivatization into a wide range of functionalized products. This flexibility makes it a valuable building block for researchers working on structure-activity relationship (SAR) studies and lead optimization.

From a commercial perspective, the demand for CAS No. 1540588-59-7 is driven by its potential in high-value applications. Pharmaceutical companies are particularly interested in its role as a precursor for biologically active compounds. Meanwhile, agrochemical researchers are investigating its utility in developing new crop protection agents. The compound's stability and solubility profile also make it suitable for formulation studies, addressing common challenges in drug delivery systems.

In the context of scientific innovation, 4-(1-ethyl-1H-imidazol-2-yl)butanal exemplifies the intersection of traditional synthetic chemistry and modern technological advancements. Techniques such as flow chemistry and catalysis are being applied to optimize its production, reducing waste and improving yields. Furthermore, the compound's spectral data (NMR, IR, and MS) has been thoroughly characterized, facilitating its identification and quality control in research settings.

As the scientific community continues to explore the potential of imidazole derivatives, 4-(1-ethyl-1H-imidazol-2-yl)butanal stands out as a promising candidate for future breakthroughs. Its compatibility with high-throughput screening platforms and combinatorial chemistry approaches further underscores its relevance in contemporary drug discovery pipelines. For suppliers and manufacturers, ensuring consistent quality and regulatory compliance remains a top priority to meet the needs of global markets.

In summary, 4-(1-ethyl-1H-imidazol-2-yl)butanal (CAS No. 1540588-59-7) represents a compelling area of study for chemists and life scientists alike. Its structural features, synthetic versatility, and potential applications align with current trends in precision medicine, sustainable chemistry, and industrial biotechnology. As research progresses, this compound is likely to play an increasingly important role in the development of next-generation therapeutics and functional materials.